molecular formula C11H15Cl2N3O B8697753 2-[1-(3,6-Dichloropyridazin-4-yl)piperidin-4-yl]ethan-1-ol CAS No. 921769-62-2

2-[1-(3,6-Dichloropyridazin-4-yl)piperidin-4-yl]ethan-1-ol

Cat. No. B8697753
CAS RN: 921769-62-2
M. Wt: 276.16 g/mol
InChI Key: YEWSTVDSFUQDMW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[1-(3,6-Dichloropyridazin-4-yl)piperidin-4-yl]ethan-1-ol is a useful research compound. Its molecular formula is C11H15Cl2N3O and its molecular weight is 276.16 g/mol. The purity is usually 95%.
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properties

CAS RN

921769-62-2

Molecular Formula

C11H15Cl2N3O

Molecular Weight

276.16 g/mol

IUPAC Name

2-[1-(3,6-dichloropyridazin-4-yl)piperidin-4-yl]ethanol

InChI

InChI=1S/C11H15Cl2N3O/c12-10-7-9(11(13)15-14-10)16-4-1-8(2-5-16)3-6-17/h7-8,17H,1-6H2

InChI Key

YEWSTVDSFUQDMW-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCC1CCO)C2=CC(=NN=C2Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a 50 mL round bottom flask, 9.18 g (0.05 mol) of 3,4,6-trichloro-pyridazine, 5.30 g (0.05 mol) of anhydrous sodium carbonate and 20 mL of N,N-dimethylacetamide (DMA) were added, stirred at room temperature, then 6.54 g (0.05 mol) of 2-(piperidin-4-yl)-ethanol (dissolved in 10 mL DMA) was added dropwise slowly, after the dropwise addition, the agitation was kept overnight, the reaction liquid was poured into 100 mL of distilled water on the next day, extracted for three times by using total 200 mL of dichloromethane, the extract solutions were combined together, dried over anhydrous Na2SO4, concentrated, and separated by using column chromatograph (eluent, petroleum ether:acetone=10:3) to obtain 6 g of 2-[1-(3,6-dichloro-pyridazin-4-yl)-piperidin-4-yl]-ethanol, yield: 43.6%, 1H-NMR (400MHz, DMSO-D6) δppm: 1.21˜1.31(m, 2H), 1.39˜1.43(m, 2H), 1.59˜1.67(m, 1H), 1.76˜1.79(dbrs, 2H), 2.82˜2.88(dt, 2H, J=11Hz), 3.45˜3.49(m, 2H), 3.70˜3.73(dbrs, 2H), 4.40˜4.42(t, 1H, J=5Hz), 7.35(s, 1H).
Quantity
9.18 g
Type
reactant
Reaction Step One
Quantity
5.3 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step Two
Name
Quantity
100 mL
Type
solvent
Reaction Step Three

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